[1-(Thien-2-ylcarbonyl)cyclohexyl]acetic acid

• Molecular Formula: C13H16O3S
• Molecular Weight: 252.33 g/mol
• IUPAC Name: 2-[1-(thiophene-2-carbonyl)cyclohexyl]acetic acid
• InChI: InChI=1S/C13H16O3S/c14-11(15)9-13(6-2-1-3-7-13)12(16)10-5-4-8-17-10/h4-5,8H,1-3,6-7,9H2,(H,14,15)
• InChI Key: MJWFPTOSVYDFKS-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(CC(=O)O)C(=O)C2=CC=CS2

Description

[1-(Thien-2-ylcarbonyl)cyclohexyl]acetic acid, commonly known as CP 55,940, is a synthetic cannabinoid that acts as a potent agonist of the cannabinoid receptors. It is a highly selective and potent compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

CP 55,940 acts as a potent agonist of the cannabinoid receptors, specifically CB1 and CB2 receptors. It binds to these receptors, leading to the activation of various signaling pathways that result in the observed effects.
Biochemical and Physiological Effects:
CP 55,940 has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the release of various neurotransmitters such as glutamate, GABA, and dopamine. It has also been shown to modulate the release of cytokines and chemokines, leading to its anti-inflammatory effects. Additionally, it has been found to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

CP 55,940 is a highly potent and selective compound that has been extensively studied in vitro and in vivo. However, its use in lab experiments is limited due to its potential toxicity and the need for specialized equipment and procedures for handling and administering the compound.

Future Directions

There are many potential future directions for the study of CP 55,940. One area of interest is its potential use in treating various diseases such as multiple sclerosis, epilepsy, and cancer. Additionally, further studies are needed to elucidate the exact mechanisms of action of CP 55,940 and its potential interactions with other compounds. Finally, the development of new synthetic cannabinoids with improved potency, selectivity, and safety profiles is an area of active research.

Synthesis Methods

CP 55,940 can be synthesized through a multistep process involving the reaction of cyclohexanone with 2-thiophenecarboxaldehyde, followed by cyclization and subsequent acetylation. The final product is obtained through purification and isolation methods.

Scientific Research Applications

CP 55,940 has been extensively studied for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in treating various diseases such as multiple sclerosis, epilepsy, and cancer.